Cas no 203854-62-0 ((S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid)

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid is a protected amino acid derivative widely used in peptide synthesis. The fluorenylmethoxycarbonyl (Fmoc) group provides excellent orthogonality, enabling selective deprotection under mild basic conditions while retaining acid-labile side-chain protections. The benzyl-substituted propanoic acid backbone enhances steric control, improving coupling efficiency in solid-phase peptide synthesis (SPPS). This compound is particularly valuable for introducing (S)-2-benzylalanine residues with high enantiopurity, crucial for structure-activity studies. Its stability under standard SPPS conditions and compatibility with Fmoc-based strategies make it a reliable building block for complex peptide architectures. The carboxylate functionality allows direct activation for amide bond formation, streamlining synthetic workflows.
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid structure
203854-62-0 structure
Product Name:(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid
CAS No:203854-62-0
MF:C25H23NO4
MW:401.45442700386
MDL:MFCD07372497
CID:1035572
PubChem ID:12968824
Update Time:2025-05-21

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid
    • (2S)-2-benzyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
    • (S)-Fmoc-3-amino-2-benzyl-propionic acid
    • Fmoc-(S)-3-amino-2-benzylpropanoic acid
    • (S)-2-BENZYL-3-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-PROPIONIC ACID
    • (S)-FMOC-BETA2-HOMOPHENYLALANINE
    • DS-019240
    • EN300-7420419
    • (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoicacid
    • 203854-62-0
    • DTXSID80514195
    • CS-0186173
    • (2S)-2-Benzyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
    • Fmoc-(S)-3-amino-2-benzylpropanoicacid
    • AKOS016843958
    • (2S)-2-BENZYL-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
    • MFCD07372497
    • Benzenepropanoic acid, alpha-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-, (alphaS)-
    • F15097
    • PS-13031
    • MDL: MFCD07372497
    • Inchi: 1S/C25H23NO4/c27-24(28)18(14-17-8-2-1-3-9-17)15-26-25(29)30-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,18,23H,14-16H2,(H,26,29)(H,27,28)/t18-/m0/s1
    • InChI Key: NZMKXKRMTSBQFS-SFHVURJKSA-N
    • SMILES: O(C(NC[C@@H](C(=O)O)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 401.16300
  • Monoisotopic Mass: 401.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 79.12000
  • LogP: 4.67300

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid

Chemical Compound CAS No. 203854-62-0: (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic Acid

The chemical compound with CAS No. 203854-62-0, known as (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and advanced materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a benzyl substituent, and a propanoic acid backbone. The stereochemistry at the central chiral center (S configuration) plays a crucial role in its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as asymmetric catalysis and stereocontrolled reactions. The Fmoc group is particularly significant as it serves as a protective group for amino acids during peptide synthesis, making this compound a valuable intermediate in the production of bioactive peptides and proteins. Its ability to undergo selective deprotection under mild conditions has made it indispensable in modern drug discovery pipelines.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored its potential as a carrier for targeted drug delivery due to its biocompatible nature and ability to form stable complexes with therapeutic agents. For instance, studies have demonstrated that derivatives of this compound can enhance the bioavailability of hydrophobic drugs by forming self-assembled nanoparticles with controlled release properties.

In addition to its pharmaceutical applications, this compound has also found utility in catalytic chemistry. The presence of the benzyl group provides a platform for metal-catalyzed reactions, such as Heck couplings and Suzuki-Miyaura cross-couplings, which are pivotal in constructing complex organic frameworks. Recent research has highlighted its role as a ligand in transition metal catalysts, significantly improving the efficiency and selectivity of these reactions.

The structural versatility of (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid extends to its use in materials science. Its ability to form supramolecular assemblies has been exploited in the development of novel polymers and stimuli-responsive materials. For example, it has been employed as a building block for creating dynamic covalent networks that exhibit responsive behavior under external stimuli such as light or temperature changes.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Researchers are investigating how it interacts with microbial communities and natural ecosystems to ensure its safe use and disposal. Preliminary studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, the compound with CAS No. 203854-62-0 represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and functionalization strategies, positions it as a key player in advancing modern science and technology.

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